Cas no 2172442-22-5 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2172442-22-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6601437
• PubChem ID: 165959567
• Update Time: 2025-06-09

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl}acetic acid
• EN300-1486248
• 2172442-22-5

• Inchi： 1S/C24H26N2O5/c27-22(26-13-5-6-16(26)14-23(28)29)11-12-25-24(30)31-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,25,30)(H,28,29)
• InChI Key： QRFRANWYBDCPHZ-UHFFFAOYSA-N
• SMILES： O=C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic Acid (CAS No. 2172442-22-5)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid, with the CAS number 2172442-22-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrrolidine ring, making it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of this group in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid makes it an ideal starting material for the synthesis of complex peptides and peptidomimetics.

The pyrrolidine ring, another key structural element of this compound, is known for its ability to confer conformational flexibility and stability to peptides. Pyrrolidine-containing compounds have been extensively studied for their potential therapeutic applications, particularly in the development of enzyme inhibitors and receptor agonists/antagonists. The combination of the Fmoc protecting group and the pyrrolidine ring in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid provides a versatile platform for the design and synthesis of novel bioactive molecules.

In recent years, there has been a growing interest in the use of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid as a building block for the development of peptidomimetics with enhanced pharmacological properties. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides but often exhibit improved stability, bioavailability, and potency. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of peptidomimetics derived from 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid, which showed potent inhibitory activity against proteases involved in various diseases, including cancer and neurodegenerative disorders.

The versatility of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}acetic acid extends beyond its use as a peptide building block. It has also been explored as a chiral auxiliary in asymmetric synthesis, where it can help control the stereochemistry of reaction products. A recent study in Organic Letters demonstrated the use of this compound as a chiral auxiliary in the enantioselective synthesis of α-amino acids, which are important intermediates in the production of pharmaceuticals and agrochemicals.

In addition to its synthetic applications, 2-{1-3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)propanoylpyrrolidin - 2 - y l } acetic acid has been investigated for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress. Furthermore, its ability to modulate protein-protein interactions has been explored as a potential mechanism for therapeutic intervention in various diseases.

The safety profile of 2-{1 - 3 - ({ ( 9 H - fluoren - 9 - y l ) methoxycarbony l } amino ) propanoy l pyrrolidin - 2 - y l } acetic acid is an important consideration for its use in pharmaceutical research. While detailed toxicological data are still being gathered, initial studies suggest that this compound is well-tolerated at low concentrations and does not exhibit significant cytotoxicity. However, further research is needed to fully understand its safety profile and potential side effects.

In conclusion, 2-{1 - 3 - ({ ( 9 H - fluoren - 9 - y l ) methoxycarbony l } amino ) propanoy l pyrrolidin - 2 - y l } acetic acid , with CAS number 2172442 - 22 - 5, is a multifunctional compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for the synthesis of peptides, peptidomimetics, and other bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to the development of innovative therapeutic agents.